Cas no 23767-72-8 (1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)-)

23767-72-8 structure
Product name:1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)-
1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)-
- 3-(4-methoxyphenyl)cyclopropane-1,1,2,2-tetracarbonitrile
- 3-(4-methoxyphenyl)-1,1,2,2-tetracyanocyclopropane
- 3-(4-methoxyphenyl)-1,1,2,2-tetracyanopropane
- 3-(4-Methoxy-phenyl)-1.1.2.2-tetra-cyano-cyclopropan
- 3-< 4-Methoxy-phenyl> -1.1.2.2-tetra-cyano-cyclopropan
- AC1L6ACF
- AC1Q4RLR
- CTK4F2201
- HMS1433A20
- Maybridge3_000724
- NSC98397
- NSC98490
- NSC-98397
- AKOS024341143
- 23767-72-8
- NSC788697
- 3-(4-METHOXY-PHENYL)-CYCLOPROPANE-1,1,2,2-TETRACARBONITRILE
- DTXSID90294850
- NSC-98490
- 3-(4-Methoxyphenyl)cyclopropane-1,1,2,2-tetra-carbonitrile
- NSC-788697
- IDI1_012111
-
- Inchi: InChI=1S/C14H8N4O/c1-19-11-4-2-10(3-5-11)12-13(6-15,7-16)14(12,8-17)9-18/h2-5,12H,1H3
- InChI Key: RRNQCBSXGOYEDE-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C2C(C#N)(C#N)C2(C#N)C#N)C=C1
Computed Properties
- Exact Mass: 248.06994
- Monoisotopic Mass: 248.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
- XLogP3: 0.7
Experimental Properties
- Density: 1.34
- Boiling Point: 597.4°Cat760mmHg
- Flash Point: 250.7°C
- Refractive Index: 1.6
- PSA: 104.39
- LogP: 1.85952
1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)- Related Literature
-
Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
-
Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
23767-72-8 (1,1,2,2-Cyclopropanetetracarbonitrile,(4-methoxyphenyl)-) Related Products
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